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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of mesosulfuron-methyl tank

mixtures with other alternatives, supported by experimental data. Detailed methodologies for

key experiments are provided to facilitate replication and further research.

Introduction to Mesosulfuron-Methyl
Mesosulfuron-methyl is a selective, post-emergent herbicide belonging to the sulfonylurea

class.[1] It is primarily utilized in cereal crops like wheat and barley to manage a wide spectrum

of grass weeds and certain broadleaf weeds.[1] Its mode of action involves the inhibition of the

acetolactate synthase (ALS) enzyme, which is crucial for the synthesis of branched-chain

amino acids in plants, thereby halting cell division and weed growth.[1][2][3] To broaden the

weed control spectrum and manage herbicide resistance, mesosulfuron-methyl is frequently

applied in tank mixtures with other herbicides.[4][5]

Comparative Efficacy of Mesosulfuron-Methyl Tank
Mixtures
The efficacy of mesosulfuron-methyl is significantly enhanced when used in combination with

other herbicides. These tank mixtures provide a broader spectrum of weed control, targeting

both grassy and broadleaf weeds that may not be effectively controlled by mesosulfuron-

methyl alone.
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Mesosulfuron-methyl + Iodosulfuron-methyl-sodium
This combination is particularly effective for broad-spectrum weed control in wheat and barley.

[6] The addition of iodosulfuron-methyl-sodium, another ALS inhibitor, enhances the control of

key broadleaf weeds.[6][7]

Table 1: Efficacy of Mesosulfuron-methyl + Iodosulfuron-methyl-sodium on Weed Control in

Wheat

Target Weed
Herbicide
Treatment

Application
Rate (g a.i./ha)

Weed Control
Efficacy (%)

Reference

Avena fatua

(Wild oats)

Mesosulfuron-

methyl +

Iodosulfuron-

methyl-sodium

12 + 2.4 >90 [7]

Lolium rigidum

(Ryegrass)

Mesosulfuron-

methyl +

Iodosulfuron-

methyl-sodium

12 + 2.4 >90 [7]

Broad-leaved

weeds

Mesosulfuron-

methyl +

Iodosulfuron-

methyl-sodium

12 + 2.4 >85 [7]

Phalaris minor

(Littleseed

canarygrass)

Mesosulfuron-

methyl +

Iodosulfuron-

methyl-sodium

12 + 2.4 >90 [7]

Mesosulfuron-methyl + Carfentrazone-ethyl
The tank mixture of mesosulfuron-methyl with carfentrazone-ethyl, a protoporphyrinogen

oxidase (PPO) inhibitor, has shown excellent efficacy against a wide range of broadleaf weeds

in wheat.[8][9][10] The addition of a non-ionic surfactant is often essential to maximize the

effectiveness of this combination.[8][11]
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Table 2: Efficacy of Mesosulfuron-methyl + Carfentrazone-ethyl on Broadleaf Weed Control in

Wheat

Target Weed
Herbicide
Treatment

Application
Rate (g a.i./ha)

Weed Control
Efficiency (%)

Reference

Chenopodium

album (Lamb's

quarters)

Mesosulfuron-

methyl +

Carfentrazone-

ethyl + 0.2% NIS

10 + 40 >95 [10]

Anagallis

arvensis (Scarlet

pimpernel)

Mesosulfuron-

methyl +

Carfentrazone-

ethyl + 0.2% NIS

10 + 40 >95 [10]

Melilotus albus

(White sweet

clover)

Mesosulfuron-

methyl +

Carfentrazone-

ethyl + 0.2% NIS

10 + 40 >95 [10]

Mixed Broadleaf

Weeds

Mesosulfuron-

methyl +

Carfentrazone-

ethyl + 0.2% NIS

25 (premix) 95 [8]

Other Notable Tank Mixtures
Mesosulfuron-methyl can also be tank-mixed with other herbicides like 2,4-D, dicamba, and

MCPA to enhance the control of specific broadleaf weeds.[4][12][13] These combinations offer

flexibility in tailoring weed management strategies to the specific weed spectrum present in a

field.

Experimental Protocols
The following protocols are representative of the methodologies used in the cited studies to

evaluate the efficacy of mesosulfuron-methyl tank mixtures.
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Protocol 1: Field Efficacy Trial
Experimental Design: Randomized complete block design with three or four replications.

Plot Size: Typically 2 x 5 meters or similar dimensions.

Crop: Winter wheat (or other target cereal).

Herbicide Application:

Timing: Post-emergence, when weeds are at the 2-4 leaf stage and the crop is at the 3-

leaf to tillering stage.[1][7]

Equipment: Knapsack sprayer equipped with a flat-fan nozzle.

Spray Volume: 200-300 L/ha.

Treatments: Include an untreated weedy check and a weed-free control for comparison.

Data Collection:

Weed Density and Biomass: Assessed at 30 and 60 days after application by placing a

quadrat (e.g., 0.25 m²) at two random spots in each plot.

Weed Control Efficacy: Calculated as the percentage reduction in weed density or

biomass compared to the untreated control.

Crop Phytotoxicity: Visually assessed on a scale of 0-100 (0 = no injury, 100 = complete

death) at 7, 14, and 21 days after application.

Crop Yield: Grain yield is determined at crop maturity from a pre-defined net plot area.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and treatment

means are compared using a suitable test (e.g., Duncan's Multiple Range Test) at a

significance level of p ≤ 0.05.
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Mode of Action of Mesosulfuron-Methyl
The following diagram illustrates the signaling pathway inhibited by mesosulfuron-methyl.
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Caption: Mode of action of mesosulfuron-methyl, inhibiting the ALS enzyme.

Experimental Workflow for Herbicide Efficacy Trial
The diagram below outlines the typical workflow for conducting a field trial to evaluate the

efficacy of herbicide tank mixtures.
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Caption: Workflow of a typical herbicide efficacy field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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